Cas no 150092-67-4 (1,3-Benzodioxole, 5-(methylsulfonyl)-)

• Product Name: 1,3-Benzodioxole, 5-(methylsulfonyl)-
• CAS No: 150092-67-4
• MF: C₈H₈O₄S
• MW: 200.211721420288
• CID: 1322905
• Update Time: 2024-08-18

1,3-Benzodioxole, 5-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 5-(methylsulfonyl)-

• Inchi： 1S/C8H8O4S/c1-13(9,10)6-2-3-7-8(4-6)12-5-11-7/h2-4H,5H2,1H3
• InChI Key： DUCMLMHCXLNCBR-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(C)(=O)=O)C=C2OC1

Computed Properties

• Exact Mass: 200.01434

Experimental Properties

• Density: 1.406±0.06 g/cm3(Predicted)
• Boiling Point: 378.0±42.0 °C(Predicted)
• PSA: 52.6